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Compound of Interest

Compound Name: Abyssinone IV

Cat. No.: B15285770

Abyssinone IV is a naturally occurring flavanone, a type of flavonoid, that has been isolated
from plants of the Erythrina genus. This document provides core chemical information for
researchers, scientists, and drug development professionals interested in this compound.

Physicochemical Data

Key identifying and quantitative data for Abyssinone IV are summarized in the table below.
This information is essential for experimental design, compound sourcing, and regulatory

documentation.
Identifier Value Source
CAS Number 77263-10-6 Biosynth[1]
Molecular Formula C25H2804 ChEMBL, PubChem[2][3]
Molecular Weight 392.50 g/mol ChEMBL, PubChem[2][3]
Monoisotopic Mass 392.1988 Da ChEMBL[2]

7-hydroxy-2-[4-hydroxy-3,5-
bis(3-methylbut-2-

IUPAC Name PubChem|[3]
enyl)phenyl]-2,3-

dihydrochromen-4-one
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Further research into the biological activities, experimental protocols, and relevant signaling
pathways of Abyssinone IV is ongoing to develop a comprehensive technical guide. This will
include detailed methodologies and visual representations of its mechanism of action to
support further investigation and drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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